Cas no 81563-94-2 (4H-1-BENZOPYRAN-4-ONE, 2-AMINO-6-BROMO-)

• Product Name: 4H-1-BENZOPYRAN-4-ONE, 2-AMINO-6-BROMO-
• CAS No: 81563-94-2
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 3316694
• PubChem ID: 86017965
• Update Time: 2025-04-26

4H-1-BENZOPYRAN-4-ONE, 2-AMINO-6-BROMO- Chemical and Physical Properties

Names and Identifiers

• 4H-1-BENZOPYRAN-4-ONE, 2-AMINO-6-BROMO-
• GDA56394
• Z3244822851
• 81563-94-2
• 2-Amino-6-bromo-4H-chromen-4-one
• EN300-6733353
• 2-amino-6-bromochromen-4-one

• Inchi： 1S/C9H6BrNO2/c10-5-1-2-8-6(3-5)7(12)4-9(11)13-8/h1-4H,11H2
• InChI Key： ZJUZEQPGFLZYNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(N)O2)=O

Computed Properties

• Exact Mass: 238.95819Da
• Monoisotopic Mass: 238.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 4H-1-BENZOPYRAN-4-ONE, 2-AMINO-6-BROMO-

Introduction to 4H-1-Benzopyran-4-one, 2-Amino-6-Bromo- (CAS No. 81563-94-2)

4H-1-Benzopyran-4-one, 2-amino-6-bromo- (CAS No. 81563-94-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-bromo-2-aminochromone, belongs to the class of chromones, which are characterized by a benzopyran-4-one core structure. Chromones have gained considerable attention due to their diverse biological activities and potential therapeutic applications.

The chemical structure of 6-bromo-2-aminochromone consists of a benzopyran-4-one ring with an amino group at the 2-position and a bromine atom at the 6-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable scaffold for the development of novel drugs and bioactive compounds. The bromine atom, in particular, can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent research has highlighted the potential of 6-bromo-2-aminochromone in various therapeutic areas. For instance, studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant and anti-inflammatory effects, 6-bromo-2-aminochromone has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that 6-bromo-2-aminochromone may have potential as a chemotherapeutic agent or adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 6-bromo-2-aminochromone have also been studied extensively. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its effective use as a therapeutic agent. Furthermore, its low toxicity and high safety margin make it an attractive candidate for further clinical development.

In the context of drug discovery and development, 6-bromo-2-aminochromone serves as an important lead compound for the synthesis of more potent and selective derivatives. Researchers have explored various structural modifications to enhance its biological activities and improve its pharmacological properties. For example, the introduction of additional functional groups or substitutions on the chromone ring has led to the development of novel compounds with enhanced potency and selectivity.

The synthetic routes for preparing 6-bromo-2-aminochromone are well-established and can be efficiently carried out using readily available starting materials. Common synthetic methods include condensation reactions between appropriate precursors followed by functional group manipulations to introduce the desired substituents. These synthetic strategies provide a robust foundation for large-scale production and commercialization of this compound.

In conclusion, 4H-1-Benzopyran-4-one, 2-amino-6-bromo- (CAS No. 81563-94-2) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule in medicinal chemistry research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, further solidifying its significance in the development of novel drugs and therapies.